Cas no 1228530-93-5 (3-(4-Fluorophenyl)-6-methylpicolinic acid)

3-(4-Fluorophenyl)-6-methylpicolinic acid structure
1228530-93-5 structure
Product Name:3-(4-Fluorophenyl)-6-methylpicolinic acid
CAS No:1228530-93-5
MF:C13H10FNO2
MW:231.222406864166
CID:2122577
Update Time:2023-08-04

3-(4-Fluorophenyl)-6-methylpicolinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorophenyl)-6-methylpicolinic acid
    • OIRJUSUBTCKWGI-UHFFFAOYSA-N
    • 3-(4-Fluorophenyl)-6-methylpicolinic acid
    • Inchi: 1S/C13H10FNO2/c1-8-2-7-11(12(15-8)13(16)17)9-3-5-10(14)6-4-9/h2-7H,1H3,(H,16,17)
    • InChI Key: OIRJUSUBTCKWGI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC=C(C)N=C1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Topological Polar Surface Area: 50.2
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